5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid
Overview
Description
5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid is a compound with the molecular formula C12H18N2O3 . It is a solid substance with a molecular weight of 238.29 . The IUPAC name for this compound is 5-methyl-4-[(4-methyl-1-piperidinyl)methyl]-3-isoxazolecarboxylic acid .
Molecular Structure Analysis
The molecule lies on a crystallographic mirror plane with one half-molecule in the asymmetric unit . An intramolecular C-H⋯O interaction is present . In the crystal, strong intermolecular O-H⋯N hydrogen bonds result in the formation of a linear chain structure along [100], and there are also weak C-H⋯O hydrogen bonds between the chains which help to stabilize the crystal packing .Chemical Reactions Analysis
Isoxazole rings, such as the one in 5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid, tend to collapse under UV irradiation, rearranging to oxazole through azirine intermediate . Meanwhile, the azirine intermediate can react with nucleophiles, especially carboxylic acids .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 238.29 . The InChI Code for this compound is 1S/C12H18N2O3/c1-8-3-5-14 (6-4-8)7-10-9 (2)17-13-11 (10)12 (15)16/h8H,3-7H2,1-2H3, (H,15,16) .Scientific Research Applications
Drug Discovery and Development
The isoxazole ring found in 5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid is a common motif in drug molecules due to its pharmacological properties . This compound can be used as a building block in the synthesis of various drugs, particularly those targeting neurological disorders and cancers. Its structural similarity to pyridine makes it a valuable intermediate in designing ligands that can interact with central nervous system receptors.
Biological Activity Profiling
Isoxazole derivatives exhibit a wide range of biological activities, including anticancer, antioxidant, antibacterial, and antimicrobial effects . As such, 5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid can be utilized in high-throughput screening to identify new bioactive compounds. Its modification through various chemical reactions can lead to the discovery of novel therapeutic agents.
Chemical Synthesis
As a versatile chemical reagent, this compound can be used in organic synthesis, particularly in metal-free synthetic routes to create isoxazole rings . This is crucial for developing eco-friendly and cost-effective synthetic strategies, which are highly desirable in modern chemistry.
Future Directions
properties
IUPAC Name |
5-methyl-4-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-8-9(10(11(14)15)12-16-8)7-13-5-3-2-4-6-13/h2-7H2,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTCTEVMLMPUQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C(=O)O)CN2CCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid | |
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